(E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]prop-2-en-1-one
• InChI: InChI=1S/C17H23ClN2OS/c1-19(2)12-15-13-22-11-5-10-20(15)17(21)9-8-14-6-3-4-7-16(14)18/h3-4,6-9,15H,5,10-13H2,1-2H3/b9-8+
• InChI Key: GNRBXEXQIKKOGU-CMDGGOBGSA-N
• Canonical SMILES: CN(C)CC1CSCCCN1C(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: CN(C)CC1CSCCCN1C(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C17H23ClN2OS
• Molecular Weight: 338.9 g/mol

Description

(E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H23ClN2OS and its molecular weight is 338.89. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chlorophenyl Derivatives in Environmental Research

Chlorophenyl compounds, such as those found in chlorinated solvents, have been the subject of extensive environmental research due to their widespread use and persistence in the environment. These compounds are associated with various adverse health effects, including toxicity to the central nervous system, liver, and kidneys, as well as potential carcinogenicity. Studies highlight the importance of understanding the environmental fate, exposure risks, and mechanisms of toxicity associated with chlorophenyl compounds to mitigate their impact on human health and ecosystems (Ruder, 2006).

Dimethylamino Compounds in Medical Research

Dimethylamino functional groups are common in pharmaceuticals and have been studied for their role in various therapeutic applications. For example, amyloid imaging in Alzheimer's disease has utilized radioligands with dimethylamino components to measure amyloid in vivo in the brain, contributing to early disease detection and the evaluation of new therapies (Nordberg, 2007). This highlights the utility of dimethylamino derivatives in advancing medical imaging and understanding neurological disorders.